Cas no 6710-83-4 (Propanoic acid,3-amino-3-imino-)
6710-83-4 structure
Product Name:Propanoic acid,3-amino-3-imino-
CAS No:6710-83-4
MF:C3H6N2O2
MW:102.091940402985
CID:516001
PubChem ID:5050863
Update Time:2025-04-19
Propanoic acid,3-amino-3-imino- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-amino-3-imino-
- 3-amino-3-iminopropanoic acid
- CARBAMIMIDOYL-ACETIC ACID
- b-Alanine,3-amino
- b-Alanine,3-imino
- Propanoic acid,3-amino-3-imino
- SCHEMBL1735259
- CARBAMIMIDOYL-ACETICACID
- 6710-83-4
- Carbamimidoylacetic acid
- 3-amino-3-iminopropanoicacid
- AKOS006293465
- MFCD05662882
- guanylacetic acid
- DTXSID40407812
-
- Inchi: 1S/C3H6N2O2/c4-2(5)1-3(6)7/h1H2,(H3,4,5)(H,6,7)
- InChI Key: QHJJSLUZWHFHTK-UHFFFAOYSA-N
- SMILES: OC(CC(=N)N)=O
Computed Properties
- Exact Mass: 102.04300
- Monoisotopic Mass: 102.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 99.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 87.2Ų
Experimental Properties
- PSA: 87.17000
- LogP: 0.19710
Propanoic acid,3-amino-3-imino- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
6710-83-4 (Propanoic acid,3-amino-3-imino-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk